(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(4-benzoylphenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(4-benzoylphenyl)-3-hydroxyprop-2-enenitrile
• InChI: InChI=1S/C23H14N2O2S/c24-14-18(23-25-19-8-4-5-9-20(19)28-23)22(27)17-12-10-16(11-13-17)21(26)15-6-2-1-3-7-15/h1-13,27H/b22-18-
• InChI Key: FHLYASQBVAQRHQ-PYCFMQQDSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=C(C#N)C3=NC4=CC=CC=C4S3)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)/C(=C(\C#N)/C3=NC4=CC=CC=C4S3)/O
• Molecular Formula: C23H14N2O2S
• Molecular Weight: 382.4 g/mol

Description

(E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(4-benzoylphenyl)-3-oxopropanenitrile, commonly known as BTZO, is a small molecule that has attracted significant attention in recent years due to its potential applications in scientific research. BTZO belongs to a class of compounds known as thiazoles, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

BTZO has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. BTZO has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. In addition, BTZO has been shown to have anti-viral activity against several viruses, including HIV, influenza, and herpes simplex virus.

Mechanism of Action

The mechanism of action of BTZO is not fully understood, but it is thought to involve the inhibition of several key signaling pathways involved in cancer cell growth and inflammation. BTZO has been shown to inhibit the activity of several kinases, including JAK2, STAT3, and AKT, which are involved in cell proliferation and survival. In addition, BTZO has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of several pro-inflammatory genes.
Biochemical and Physiological Effects
BTZO has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, BTZO has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. BTZO has also been shown to have anti-viral activity against several viruses, including HIV, influenza, and herpes simplex virus.

Advantages and Limitations for Lab Experiments

One advantage of using BTZO in lab experiments is its high potency and specificity. BTZO has been shown to have potent anti-cancer and anti-inflammatory effects at low concentrations, making it a useful tool for studying these processes in vitro and in vivo. However, one limitation of using BTZO in lab experiments is its potential toxicity. BTZO has been shown to be toxic to some cell types at high concentrations, and care must be taken when using it in experiments.

Future Directions

There are several future directions for research involving BTZO. One area of interest is the development of BTZO derivatives with improved potency and selectivity. Another area of interest is the investigation of the mechanism of action of BTZO, particularly its effects on signaling pathways involved in cancer cell growth and inflammation. Finally, the potential clinical applications of BTZO, particularly in the treatment of cancer and inflammatory diseases, warrant further investigation.

Synthesis Methods

BTZO can be synthesized using a variety of methods, including the reaction of 2-aminothiophenol with 4-benzoylbenzaldehyde in the presence of acetic acid and glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization from ethanol. Other methods of synthesis include the reaction of 2-aminothiophenol with 4-benzoylbenzonitrile in the presence of potassium carbonate and DMF, and the reaction of 2-mercaptobenzothiazole with 4-benzoylbenzaldehyde in the presence of acetic acid and acetic anhydride.